Cas no 2460515-82-4 (1-Bromo-2-chloro-4-fluoro-5-iodobenzene)

• Product Name: 1-Bromo-2-chloro-4-fluoro-5-iodobenzene
• CAS No: 2460515-82-4
• MF: C₆H₂BrClFI
• MW: 335.339955806732
• CID: 5175157
• Update Time: 2025-08-05

1-Bromo-2-chloro-4-fluoro-5-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-chloro-4-fluoro-5-iodobenzene

• Inchi： 1S/C6H2BrClFI/c7-3-1-6(10)5(9)2-4(3)8/h1-2H
• InChI Key： PZDDFFBRALAQJI-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(I)=C(F)C=C1Cl

Additional information on 1-Bromo-2-chloro-4-fluoro-5-iodobenzene

Comprehensive Overview of 1-Bromo-2-chloro-4-fluoro-5-iodobenzene (CAS No. 2460515-82-4)

1-Bromo-2-chloro-4-fluoro-5-iodobenzene (CAS No. 2460515-82-4) is a highly specialized halogenated benzene derivative that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This compound, characterized by its unique combination of bromine, chlorine, fluorine, and iodine substituents, serves as a versatile building block for constructing complex molecular architectures. Its distinct electronic and steric properties make it invaluable for researchers exploring cross-coupling reactions, catalysis, and drug discovery.

The growing demand for multihalogenated aromatic compounds like 1-Bromo-2-chloro-4-fluoro-5-iodobenzene is driven by their applications in agrochemicals, electronic materials, and medicinal chemistry. Recent studies highlight its role in developing next-generation OLEDs (Organic Light-Emitting Diodes) and pharmaceutical intermediates, aligning with the global push for sustainable and high-performance materials. Users frequently search for terms such as "halogenated benzene uses," "CAS 2460515-82-4 supplier," and "iodobenzene derivatives synthesis," reflecting its industrial relevance.

From a synthetic perspective, 1-Bromo-2-chloro-4-fluoro-5-iodobenzene offers exceptional reactivity in palladium-catalyzed reactions, such as Suzuki-Miyaura and Sonogashira couplings. These transformations are pivotal for creating biaryl structures found in many FDA-approved drugs. Additionally, its electron-withdrawing effects enhance the stability of intermediates, a feature highly sought after in high-throughput screening and combinatorial chemistry. Researchers often inquire about "selective halogenation techniques" and "fluorinated benzene properties," underscoring the need for detailed technical insights.

Environmental and regulatory considerations are also critical when working with multihalogenated compounds. While 1-Bromo-2-chloro-4-fluoro-5-iodobenzene is not classified as hazardous under standard protocols, proper handling and disposal practices are essential to minimize ecological impact. This aligns with the broader industry trend toward "green chemistry" and "sustainable halogenation," topics frequently explored in academic and industrial forums.

In conclusion, 1-Bromo-2-chloro-4-fluoro-5-iodobenzene (CAS No. 2460515-82-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span from cutting-edge material science to life-saving pharmaceuticals, making it a compound of enduring interest. For those seeking deeper knowledge, resources on "halogenated aromatics NMR analysis" or "CAS 2460515-82-4 safety data" provide further technical guidance.